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Compound of Interest

Compound Name:

Ethyl 1-(4-

bromophenyl)cyclopropanecarbox

ylate

Cat. No.: B573115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the handling, storage, and

potential applications of Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate, a key

intermediate in the synthesis of various biologically active molecules.

Chemical and Physical Properties
Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate is a liquid at room temperature with a

purity typically ranging from 95-99%.[1][2] While specific experimental data for its boiling point

and density are not readily available in the cited literature, a predicted boiling point has been

reported. For reference, the physical properties of the parent compound, ethyl

cyclopropanecarboxylate, are provided.
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Property Value Source

CAS Number 1215205-50-7 [1][2]

Molecular Formula C₁₂H₁₃BrO₂ [1][2]

Molecular Weight 269.13 g/mol [1]

Physical State Liquid [1]

Purity 95-99% [1][2]

Boiling Point
Predicted: 306.5 ± 35.0 °C at

760 mmHg

Density Not available

Parent Compound Data (Ethyl

cyclopropanecarboxylate)

Boiling Point 129-133 °C (lit.)

Density 0.96 g/mL at 25 °C (lit.)

Safety, Handling, and Storage
2.1 Hazard Identification

Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate is classified as a hazardous substance. It

is crucial to handle this compound with appropriate safety precautions in a laboratory setting.

Hazard GHS Classification
Precautionary Statement
Codes

Skin Irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362

Eye Irritation
H319: Causes serious eye

irritation

P280, P305+P351+P338,

P337+P313

Respiratory Irritation
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233
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2.2 Handling Protocol

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

2.3 Storage Protocol

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly sealed to prevent moisture ingress and contamination. Some

suppliers recommend storage at room temperature, while others suggest refrigeration at 4°C

under an inert gas.

Application in Drug Discovery: A Building Block for
mGluR Antagonists
Derivatives of 1-(4-bromophenyl)cyclopropane are valuable intermediates in the synthesis of

antagonists for metabotropic glutamate receptors (mGluRs), particularly mGluR1 and mGluR5.

These receptors are implicated in a variety of neurological and psychiatric disorders, making

their antagonists promising therapeutic agents.

3.1 Potential Signaling Pathway Involvement

The diagram below illustrates the general signaling pathway of group I mGluRs (mGluR1 and

mGluR5). Antagonists developed from Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate
would act to inhibit this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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